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Compound of Interest

Compound Name: Amino-PEG4-C2-amine

Cat. No.: B1664902 Get Quote

Amino-PEG4-C2-amine: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of Amino-PEG4-C2-amine, a bifunctional

linker commonly utilized in the development of novel therapeutics, particularly in the field of

Proteolysis Targeting Chimeras (PROTACs). This document outlines its core physicochemical

properties and provides a structural representation for its application in advanced drug design

and bioconjugation strategies.

Core Physicochemical Properties
Amino-PEG4-C2-amine is a hydrophilic linker composed of a tetraethylene glycol (PEG4)

spacer flanked by two primary amine groups. This structure imparts desirable solubility

characteristics and provides reactive handles for conjugation to target proteins and E3 ligase

ligands. The key quantitative data for this molecule are summarized in the table below.
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Property Value References

Molecular Weight 236.31 g/mol [1][2][3][4]

Chemical Formula C₁₀H₂₄N₂O₄ [1][2][3][4]

CAS Number 68960-97-4 [1][2][3]

Appearance Colorless to light yellow liquid [2][4]

Purity ≥95% - 98.0% (by NMR) [4][5]

Chemical Structure
The structural arrangement of Amino-PEG4-C2-amine is fundamental to its function as a

flexible linker. The repeating ethylene glycol units provide hydrophilicity and the terminal

primary amines serve as versatile points of attachment for molecular payloads.
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Caption: Chemical structure of Amino-PEG4-C2-amine.

Experimental Protocols
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While specific experimental protocols are highly dependent on the application, the primary use

of Amino-PEG4-C2-amine involves standard bioconjugation techniques. A general workflow

for its use in conjugating a protein of interest to a small molecule is outlined below.
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Caption: Generalized workflow for bioconjugation.

This guide serves as a foundational resource for the application of Amino-PEG4-C2-amine in

research and development. For detailed experimental procedures, it is recommended to

consult peer-reviewed literature specific to the desired application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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